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Compound of Interest

Compound Name: 1-Hexene

Cat. No.: B165129 Get Quote

This in-depth technical guide provides a comprehensive overview of the core thermochemical

data for 1-hexene. Designed for researchers, scientists, and professionals in drug

development, this document summarizes key quantitative data, outlines experimental

methodologies, and illustrates the logical workflow for determining these properties.

Core Thermochemical Data
The following tables summarize the essential thermochemical properties of 1-hexene,

facilitating easy comparison and reference.

Table 1: Enthalpy and Gibbs Free Energy of Formation

Property Value Units Phase Reference

Standard

Enthalpy of

Formation (ΔfH°)

-43.5 kJ/mol Gas [1]

Standard

Enthalpy of

Formation (ΔfH°)

-74.2 kJ/mol Liquid [1]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

87.50 kJ/mol Not Specified [2]
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Table 2: Molar Entropy and Heat Capacity

Property Value Units Phase
Temperatur
e (K)

Reference

Standard

Molar

Entropy (S°)

295.2 J/(mol·K) Liquid
Standard

Conditions
[1]

Ideal Gas

Heat

Capacity (Cp)

Not Specified J/(mol·K) Gas Not Specified [2]

Liquid Phase

Heat

Capacity (Cp)

183.3 J/(mol·K) Liquid
Standard

Conditions
[1]

Liquid Phase

Heat

Capacity (Cp)

182.77 J/(mol·K) Liquid 298.56 [3][4]

Liquid Phase

Heat

Capacity (Cp)

183.30 J/(mol·K) Liquid 298.15 [3][4]

Table 3: Phase Change and Other Properties
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Property Value Units Reference

Enthalpy of

Vaporization (ΔvapH°)
Not Specified kJ/mol [2]

Enthalpy of Fusion

(ΔfusH°)
Not Specified kJ/mol [2]

Entropy of Fusion

(ΔfusS)
70.07 J/(mol·K) [5]

Heat of Combustion

(Δc,grossH)
-4003.75 kJ/mol [2]

Triple Point

Temperature
133.39 K [1]

Critical Temperature 504 K [1]

Critical Pressure 3.158 MPa [1]

Experimental Protocols
The determination of the thermochemical data presented above relies on a variety of

established experimental techniques. While detailed, step-by-step protocols are found within

the cited literature, this section outlines the fundamental methodologies employed.

Calorimetry: This is a primary technique for measuring heat changes associated with chemical

reactions or physical state changes.

Combustion Calorimetry: To determine the enthalpy of formation, the heat of combustion of

1-hexene is measured. A precisely weighed sample is completely burned in a bomb

calorimeter under an oxygen atmosphere. The temperature change of the surrounding water

is meticulously measured to calculate the heat released. The standard enthalpy of formation

is then derived using Hess's Law.[6]

Low-Temperature Calorimetry: This method is used to measure heat capacities and

enthalpies of phase transitions (like fusion) at low temperatures. The substance is cooled to

a very low temperature, and then heat is added in small, known increments. The resulting
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temperature increase is measured to determine the heat capacity as a function of

temperature.[3]

Vapor Pressure Measurements: The enthalpy of vaporization can be determined by measuring

the vapor pressure of 1-hexene at different temperatures. The relationship between vapor

pressure and temperature is described by the Clausius-Clapeyron equation, from which the

enthalpy of vaporization can be calculated.

Spectroscopic Techniques: While not directly measuring thermochemical properties,

spectroscopic methods can provide data that, in conjunction with statistical mechanics, can be

used to calculate thermodynamic functions like entropy and heat capacity for the ideal gas

state.

Logical Workflow for Thermochemical Data
Determination
The following diagram illustrates the logical workflow from experimental measurements to the

final thermochemical data for a compound like 1-hexene.
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Caption: Logical workflow for determining thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Hexene (data page) - Wikipedia [en.wikipedia.org]

2. 1-Hexene (CAS 592-41-6) - Chemical & Physical Properties by Cheméo [chemeo.com]

3. 1-Hexene [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b165129?utm_src=pdf-body-img
https://www.benchchem.com/product/b165129?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://www.chemeo.com/cid/20-747-0/1-Hexene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C592416&Mask=1EFF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 1-Hexene [webbook.nist.gov]

5. 1-Hexene [webbook.nist.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Thermochemical Profile of 1-Hexene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165129#thermochemical-data-for-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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